Cas no 188697-89-4 (1H-Imidazole-4-butanol, 1-(triphenylmethyl)-)

• Product Name: 1H-Imidazole-4-butanol, 1-(triphenylmethyl)-
• CAS No: 188697-89-4
• MF: C₂₆H₂₆N₂O
• MW: 382.497446537018
• CID: 1383498
• PubChem ID: 11596091
• Update Time: 2025-04-20

1H-Imidazole-4-butanol, 1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-butanol, 1-(triphenylmethyl)-
• 4-[1-(Triphenylmethyl)imidazol-4-yl]butan-1-ol
• KQNFNGHFLDHHSO-UHFFFAOYSA-N
• 1-(triphenylmethyl)-1H-imidazole-4-butanol
• 4-(1-Trityl-1H-imidazol-4-yl)butan-1-ol
• DB-166139
• SCHEMBL4682888
• 188697-89-4

• Inchi： 1S/C26H26N2O/c29-19-11-10-18-25-20-28(21-27-25)26(22-12-4-1-5-13-22,23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-9,12-17,20-21,29H,10-11,18-19H2
• InChI Key： KQNFNGHFLDHHSO-UHFFFAOYSA-N
• SMILES： OCCCCC1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 382.20468
• Monoisotopic Mass: 382.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05